Cas no 51177-07-2 ((5aR,6S,12S,14aS)-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-1,2,3,5a,6,11,12,14a-octahydro-5H,14H-pyrrolo[1'',2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione)

• Product name: (5aR,6S,12S,14aS)-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-1,2,3,5a,6,11,12,14a-octahydro-5H,14H-pyrrolo[1'',2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione
• CAS No: 51177-07-2
• MF: C₂₂H₂₇N₃O₆
• MW: 429.466285943985
• CID: 934934
• PubChem ID: 100721

(5aR,6S,12S,14aS)-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-1,2,3,5a,6,11,12,14a-octahydro-5H,14H-pyrrolo[1'',2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione Chemical and Physical Properties

Names and Identifiers

• (5aR,6S,12S,14aS)-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-1,2,3,5a,6,11,12,14a-octahydro-5H,14H-pyrrolo[1'',2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione
• TR-2 Mycotoxin
• Tr-2
• NSC 353637
• NSC-353637
• 5H,2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione, 1,2,3,5a,6,11,12,14a-octahydro-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-, [5ar-(5a.alpha.,6.alpha.,12.beta.,14a.alpha.)]-
• (1R,2S,12S,15S)-1,2-dihydroxy-12-(2-hydroxy-2-methylpropyl)-7-methoxy-10,13,19-triazapentacyclo[11.7.0.03,11.04,9.015,19]icosa-3(11),4(9),5,7-tetraene-14,20-dione
• TR 2 toxin
• DTXSID901017899
• 51177-07-2
• 5H,14H-Pyrrolo[1'',2'':4',5']pyrazino[1',2':1,6]pyrido[3,4-b]indole-5,14-dione, 1,2,3,5a,6,11,12,14a-octahydro-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-, (5aR,6S,12S,14aS)-
• 5H,14H-Pyrrolo(1'',2'':4',5')pyrazino(1',2':1,6)pyrido(3,4-b)indole-5,14-dione, 1,2,3,5a,6,11,12,14a-octahydro-5a,6-dihydroxy-12-(2-hydroxy-2-methylpropyl)-9-methoxy-, (5aR-(5a-alpha,6a-alpha,12-beta,14a-alpha))-
• TR 2
• CHEBI:222639
• UNII-RTC582PPE3
• RTC582PPE3
• TR-2 TOXIN
• NSC353637
• 12β-hydroxyverruculogen TR-2
• Verruculogen TR 2

• Inchi： InChI=1S/C22H27N3O6/c1-21(2,29)10-15-17-16(12-7-6-11(31-3)9-13(12)23-17)18(26)22(30)20(28)24-8-4-5-14(24)19(27)25(15)22/h6-7,9,14-15,18,23,26,29-30H,4-5,8,10H2,1-3H3/t14-,15-,18-,22+/m0/s1
• InChI Key： PIWNJAZCHHBADQ-MECALSEWSA-N
• SMILES： CC(C)(CC1C2=C(C(C3(N1C(=O)C4CCCN4C3=O)O)O)C5=C(N2)C=C(C=C5)OC)O

Computed Properties

• Exact Mass: 429.19011
• Monoisotopic Mass: 429.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 126.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines